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Compound of Interest

Compound Name: Lappaconitine (hydrobromide)

Cat. No.: B8069418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, isolation

methodologies, and purification protocols for Lappaconitine, a diterpenoid alkaloid of significant

pharmacological interest. The information is curated for professionals in research and drug

development, with a focus on quantitative data, detailed experimental procedures, and visual

workflows.

Natural Sources of Lappaconitine
Lappaconitine is predominantly found in various species of the genus Aconitum, commonly

known as monkshood or wolfsbane, belonging to the Ranunculaceae family. While numerous

Aconitum species contain this alkaloid, the most significant sources for its isolation are:

Aconitum sinomontanumNakai: Widely regarded as the principal plant source for

Lappaconitine.

Aconitum leucostomumVorosh.

Aconitum septentrionaleKoelle

Aconitum orientaleMill.

Aconitum karacolicum
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Other species of Aconitum and Delphinium have also been reported to contain

Lappaconitine.[1]

The concentration of Lappaconitine can vary depending on the plant species, geographical

location, and the part of the plant being analyzed, with the roots and rhizomes generally

containing the highest concentrations.

Quantitative Analysis of Lappaconitine Content
The yield of Lappaconitine is highly dependent on the plant source and the extraction method

employed. Modern extraction techniques have shown a significant increase in efficiency over

traditional methods.

Table 1: Comparison of Lappaconitine Yield from Various Aconitum Species and Extraction

Methods
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Plant Species Plant Part
Extraction
Method

Yield (%) Reference

Aconitum

sinomontanum
Root

Ultrasound-

assisted
0.887 [2][3]

Aconitum

sinomontanum
Root

Microwave-

assisted
1.208 [2][3]

Aconitum

sinomontanum
Root

Microwave-

assisted

ultrasonic

1.227 [2][3]

Aconitum

sinomontanum
Root

Reflux with 85%

methanol and

2% HCl

0.8 [4]

Aconitum

leucostomum
Root

Cold soaking

with 95% ethanol
0.60

Aconitum

orientale Mill.

Underground

parts

Chloroform

extraction
0.11 - 0.13

Aconitum

heterophyllum
Not specified

NADES (lactic

acid:glycerol 1:1)
0.935 [3]

Experimental Protocols for Isolation and
Purification
The isolation of Lappaconitine from its natural sources involves a multi-step process, including

extraction of total alkaloids followed by purification to isolate the target compound.

A common preliminary step is the extraction of the total alkaloid content from the plant material.

Protocol: Reflux Extraction

Preparation of Plant Material: The air-dried and powdered roots of the chosen Aconitum

species are used as the starting material.

Extraction:
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The powdered plant material is refluxed with 80-85% ethanol or methanol. A common ratio

is 1:10 (w/v) of plant material to solvent.[4]

For enhanced extraction, the solvent can be acidified with hydrochloric acid (e.g., 2% of

the plant material weight).

The reflux is typically carried out for 2-6 hours at a controlled temperature (e.g., 75°C).

Filtration and Concentration:

The extract is filtered to remove solid plant debris.

The filtrate is then concentrated under reduced pressure to remove the solvent, yielding a

crude extract.

Acid-Base Partitioning:

The crude extract is dissolved in a dilute acidic solution (e.g., 1-5% HCl).

The acidic solution is then washed with an organic solvent like chloroform to remove non-

alkaloidal impurities.

The pH of the aqueous layer is adjusted to alkaline (pH 9.5-11) using a base such as

ammonia or sodium carbonate.

The alkaloidal fraction is then extracted into an organic solvent (e.g., chloroform or ether).

Drying and Evaporation: The organic extract is dried over anhydrous sodium sulfate and the

solvent is evaporated to yield the crude total alkaloids.
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Powdered Aconitum Roots Reflux Extraction
(e.g., 85% Methanol, 2% HCl, 75°C, 6h)
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Wash with
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Aqueous Layer Extraction with
Chloroform

Drying over
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in Solvent Mixture

Inject Sample
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High-Purity Lappaconitine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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